N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide

• IUPAC Name: N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide
• InChI: InChI=1S/C17H18N2O5/c1-10-5-11(2)7-12(6-10)18-17(20)13-8-15(23-3)16(24-4)9-14(13)19(21)22/h5-9H,1-4H3,(H,18,20)
• InChI Key: NNYAZBLASXMECY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC)C
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide (DMMDA-2) is a chemical compound that has gained attention in scientific research due to its potential as a psychoactive drug. DMMDA-2 belongs to the family of phenethylamines, which are known for their psychoactive properties.

Mechanism of Action

N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide acts as a serotonin and dopamine releaser, which leads to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is responsible for the psychoactive effects of N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide. N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide has also been shown to have affinity for the 5-HT2A receptor, which is involved in the regulation of mood and perception.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide has been shown to increase heart rate and blood pressure in humans. It has also been shown to increase body temperature and cause pupil dilation. N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide has been found to have a longer duration of action than other phenethylamines such as MDMA.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide has the advantage of being relatively easy to synthesize and has shown promising results in preclinical studies. However, its psychoactive effects make it difficult to study in a laboratory setting. N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide is also a Schedule I controlled substance in the United States, which limits its availability for research purposes.

Future Directions

Future research on N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide could focus on its potential as a treatment for depression and anxiety. Studies could also investigate its effects on cognitive function and memory. Further research could also explore the potential therapeutic benefits of N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide in the treatment of addiction and post-traumatic stress disorder.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide involves the reaction of 3,5-dimethylphenyl magnesium bromide with 4,5-dimethoxy-2-nitrobenzoyl chloride. This reaction yields N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide as a yellow crystalline solid. The synthesis of N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide has been studied for its potential as a psychoactive drug. It has been shown to have similar effects to other phenethylamines such as MDMA and MDA. N-(3,5-dimethylphenyl)-4,5-dimethoxy-2-nitrobenzamide has been found to induce feelings of euphoria, empathy, and increased sociability. It has also been studied for its potential as a treatment for depression and anxiety.